- Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis, Bioconjugate Chemistry, 2019, 30(8), 2209-2215
Cas no 2375204-83-2 (5-(Trifluoromethyl)pyrimidine-4-carboxylic acid)
2375204-83-2 structure
Product Name:5-(Trifluoromethyl)pyrimidine-4-carboxylic acid
CAS No:2375204-83-2
MF:C6H3F3N2O2
MW:192.095431566238
CID:5667254
PubChem ID:155290942
Update Time:2023-09-11
5-(Trifluoromethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2375204-83-2
- 5-(Trifluoromethyl)pyrimidine-4-carboxylic acid
- 4-Pyrimidinecarboxylic acid, 5-(trifluoromethyl)-
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- Inchi: 1S/C6H3F3N2O2/c7-6(8,9)3-1-10-2-11-4(3)5(12)13/h1-2H,(H,12,13)
- InChI Key: XLSNNEUKUUFHJC-UHFFFAOYSA-N
- SMILES: FC(C1=CN=CN=C1C(=O)O)(F)F
Computed Properties
- Exact Mass: 192.01466183g/mol
- Monoisotopic Mass: 192.01466183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 63.1Ų
5-(Trifluoromethyl)pyrimidine-4-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Acetonitrile , Water ; 16 h, pH 9.5, rt → 45 °C
1.2 Reagents: Sodium chloride Solvents: Ethanol ; overnight, -20 °C
1.3 Reagents: Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C
1.2 Reagents: Sodium chloride Solvents: Ethanol ; overnight, -20 °C
1.3 Reagents: Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C
Reference
5-(Trifluoromethyl)pyrimidine-4-carboxylic acid Raw materials
5-(Trifluoromethyl)pyrimidine-4-carboxylic acid Preparation Products
5-(Trifluoromethyl)pyrimidine-4-carboxylic acid Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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